Fargesone B
Fargesone B
Brand Name:
Vulcanchem
CAS No.:
116424-70-5
VCID:
VC0187011
InChI:
InChI=1S/C21H24O6/c1-5-6-14-15(22)10-18(23-3)21(24-4)12(2)19(27-20(14)21)13-7-8-16-17(9-13)26-11-25-16/h5,7-10,12,14,19-20H,1,6,11H2,2-4H3/t12-,14+,19+,20+,21+/m1/s1
SMILES:
CC1C(OC2C1(C(=CC(=O)C2CC=C)OC)OC)C3=CC4=C(C=C3)OCO4
Molecular Formula:
C21H24O6
Molecular Weight:
372.4 g/mol
Fargesone B
CAS No.: 116424-70-5
Main Products
VCID: VC0187011
Molecular Formula: C21H24O6
Molecular Weight: 372.4 g/mol
| CAS No. | 116424-70-5 |
|---|---|
| Product Name | Fargesone B |
| Molecular Formula | C21H24O6 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | (2S,3R,3aR,7R,7aS)-2-(1,3-benzodioxol-5-yl)-3a,4-dimethoxy-3-methyl-7-prop-2-enyl-2,3,7,7a-tetrahydro-1-benzofuran-6-one |
| Standard InChI | InChI=1S/C21H24O6/c1-5-6-14-15(22)10-18(23-3)21(24-4)12(2)19(27-20(14)21)13-7-8-16-17(9-13)26-11-25-16/h5,7-10,12,14,19-20H,1,6,11H2,2-4H3/t12-,14+,19+,20+,21+/m1/s1 |
| Standard InChIKey | COELSLLVNMRXHB-KILKQMEOSA-N |
| Isomeric SMILES | C[C@@H]1[C@H](O[C@@H]2[C@]1(C(=CC(=O)[C@@H]2CC=C)OC)OC)C3=CC4=C(C=C3)OCO4 |
| SMILES | CC1C(OC2C1(C(=CC(=O)C2CC=C)OC)OC)C3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | CC1C(OC2C1(C(=CC(=O)C2CC=C)OC)OC)C3=CC4=C(C=C3)OCO4 |
| Appearance | Oil |
| Synonyms | Fargesone B |
| PubChem Compound | 21629911 |
| Last Modified | Nov 11 2021 |
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